2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H20N4O2S/c1-4-13-17-18-15(19(13)5-2)22-10-14(20)16-11-6-8-12(21-3)9-7-11/h6-9H,4-5,10H2,1-3H3,(H,16,20)
• InChI Key: ALMMOWMFFFCVPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

The compound “2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxyphenyl)acetamide” is a derivative of 1,2,4-triazole. Triazoles are heterocyclic compounds that contain three nitrogen and two carbon atoms. They have been the subject of considerable attention due to their economic importance, including as compounds with biological activity.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves several steps. In one method, 4,5-diphenyl-4H-1,2,4-triazole-3-thiol was S-alkylated using a halogenated acetal and cesium carbonate. In the second step, several acetal deprotection procedures were tested, and the aldehyde obtained was isolated as a bisulfite adduct. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structures of 1,2,4-triazole derivatives were determined by single-crystal X-ray diffraction. In addition, the heats of formation and detonation performance of all the energetic compounds were calculated using Gaussian 09 and EXPLO5 v6.01 programs.

Chemical Reactions Analysis

1,2,4-Triazole thiols can be further functionalized by S-alkylation using different reagents. The reaction between 4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-2H-1,2,4-triazol-3(4H)-thiones and chloroacetic acid containing a catalytic amount of pyridine has been used to synthesize 2-[4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be determined using various spectroscopic techniques and computational methods. These properties include the heats of formation and detonation performance of the compounds.

Safety and Hazards

The safety of 1,2,4-triazole derivatives has been evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. Therefore, the synthesis of 1,2,4-triazole derivatives containing biologically important functional groups is a promising area of research.